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Compound of Interest

Compound Name: 3-Butylthiophene

Cat. No.: B039377

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 3-
Butylthiophene, a key intermediate in various fields including organic synthesis and materials
science.[1][2] Adherence to these guidelines is crucial to ensure a safe laboratory environment.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 3-Butylthiophene is
fundamental for its safe handling. This data is crucial for designing experiments, and
implementing appropriate storage and emergency procedures.
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Property Value Source

Molecular Formula CsH12S [3]

Molecular Weight 140.25 g/mol [3]

Appearance Colorless to light yellow liquid [11[2]

Boiling Point 181-183 °C

Melting Point -56.9 °C (estimate)

Flash Point 60 °C (140 °F) - closed cup

Density 0.957 g/mL at 25 °C

Refractive Index n20/D 1.501

Solubility Insoluble in water; Soluble in 4]
alcohol

1.023 mmHg @ 25 °C
Vapor Pressure _ [4]
(estimated)

Hazard Identification and Classification

3-Butylthiophene is classified as a flammable liquid.[3][4] Understanding its hazard
classification is essential for risk assessment and the implementation of appropriate safety
measures.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication.

Hazard Class Category Hazard Statement Pictogram

o H226: Flammable
Flammable liquids Category 3 o &
liquid and vapor

Source: Aggregated GHS information from multiple sources.[3]
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Precautionary Statements

The following precautionary statements are associated with the handling of 3-Butylthiophene:

[3]

Code Statement
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.
P233 Keep container tightly closed.
Ground and bond container and receiving
P240 _
equipment.
241 Use explosion-proof electrical/ventilating/lighting
equipment.
pP242 Use only non-sparking tools.
Take precautionary measures against static
P243 _
discharge.
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with
water/shower.
In case of fire: Use dry sand, dry chemical or
P370+P378 ) o
alcohol-resistant foam to extinguish.
P403+P235 Store in a well-ventilated place. Keep cool.
Dispose of contents/container to an approved
P501

waste disposal plant.

Experimental Protocols for Safety Assessment
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While specific toxicological data for 3-Butylthiophene, such as LD50 values, are not readily
available in the public domain, standardized OECD guidelines are used to determine the
potential health hazards of chemical substances. The following sections describe the
methodologies for key toxicological endpoints.

Acute Oral Toxicity - OECD Test Guidelines

The assessment of acute oral toxicity is crucial for understanding the potential immediate
health effects of a substance if ingested. The OECD provides several accepted methods to
determine the acute oral toxicity, aiming to use a minimal number of animals.[5][6][7]

o OECD Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure: This method involves
dosing groups of animals of a single sex (usually females) in a stepwise manner using fixed
doses (5, 50, 300, and 2000 mg/kg).[8] The initial dose is selected based on a preliminary
sighting study. The results provide information on the hazardous properties and allow for
classification according to the GHS.[8] A key principle is to use only moderately toxic doses
and avoid lethal doses in the main study.[8]

o OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This stepwise
procedure uses three animals of a single sex per step.[7] The presence or absence of
compound-related mortality at one dose determines the next dosing step.[7] This method is
reproducible and uses very few animals to rank a substance's toxicity.[7]

o OECD Guideline 425: Acute Oral Toxicity - Up-and-Down Procedure: This method involves
dosing single animals sequentially, typically at 48-hour intervals.[9] The dose for each
subsequent animal is adjusted up or down depending on the outcome for the previous
animal.[9] This procedure allows for the estimation of an LD50 value with a confidence
interval.[9]

Skin Irritation - OECD Test Guideline 439

This in vitro test method is used to identify substances that can cause reversible skin damage.
[10][11] It is a crucial test for chemicals that may come into contact with the skin during
handling.

The methodology is based on a reconstructed human epidermis (RhE) model, which mimics
the biochemical and physiological properties of the upper layers of human skin.[11][12]
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o Test Principle: The test substance is applied topically to the RhE tissue. Irritant chemicals are
identified by their ability to decrease cell viability below a defined threshold (< 50%).[11][12]

e Procedure:
o Triplicate tissue samples are dosed with the test substance.

o Negative (e.g., ultrapure water) and positive (e.g., 5% SDS) controls are run concurrently.
[12]

o After a 60-minute exposure, the substance is washed off, and the tissues are incubated for
a 42-hour recovery period.[12]

o Cell viability is then assessed by measuring the enzymatic conversion of MTT to a blue
formazan salt, which is quantified spectrophotometrically.[12]

» Classification: If the mean cell viability is < 50%, the substance is classified as a skin irritant
(UN GHS Category 2).[11][12]

Safe Handling and Storage

Proper handling and storage procedures are paramount to minimize the risks associated with
3-Butylthiophene.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 3-Butylthiophene.
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PPE Category Specification
Eye Protection Chemical splash goggles or safety glasses.
Hand Protection Chemical-resistant gloves (e.g., nitrile).

Laboratory coat (flame-resistant is
Body Protection recommended), long pants, and closed-toe

shoes.

Use in a well-ventilated area, preferably a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection )
a NIOSH-approved respirator may be

necessary.

Handling Procedures

Always work in a well-ventilated area, such as a certified chemical fume hood, to avoid the
accumulation of flammable vapors.[13][14][15]

Keep containers tightly closed when not in use.[14][15]

Keep away from all sources of ignition, including open flames, hot surfaces, and sparks.[14]
[15]

Use non-sparking tools and explosion-proof equipment.[13]
Ground and bond containers when transferring the liquid to prevent static discharge.[13]
Avoid contact with skin and eyes.[14]

Do not eat, drink, or smoke in the laboratory.

Storage

Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents.[14]

Store in a designated flammable liquids storage cabinet.[15]
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Keep containers tightly sealed.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if symptoms persist.

After Skin Contact: Immediately remove all contaminated clothing.[16] Rinse the skin with
plenty of water for at least 15 minutes.[16] Seek medical attention if irritation develops.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3), or alcohol-resistant
foam.[17]

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel. Remove all sources of ignition.
Ensure adequate ventilation. Wear appropriate PPE.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.

Visualized Workflows and Pathways
Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 3-Butylthiophene in
a laboratory setting.
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Safe Handling Workflow for 3-Butylthiophene
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Safe Handling Workflow for 3-Butylthiophene
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Conceptual Toxicity Testing Pathway

This diagram outlines the conceptual pathway for determining the toxicological profile of a
chemical like 3-Butylthiophene, based on OECD guidelines.

Conceptual Toxicity Testing Pathway

Test Substance:

3-Butylthiophene

In Vitro Testing In VivQ Testing (if necessary)

Skin Irritation (OECD 439) Acute Oral Toxicity
Reconstructed Human Epidermis (OECD 420, 423, or 425)

GHS Classification & Labeling

Safety Data Sheet Update

Click to download full resolution via product page

Conceptual Toxicity Testing Pathway

Potential Mechanism of Thiophene Toxicity

While specific mechanistic studies on 3-Butylthiophene are limited, research on other
thiophene-containing drugs suggests that toxicity can arise from metabolic activation by
cytochrome P450 (CYP450) enzymes.[18] This can lead to the formation of reactive
metabolites, such as S-oxides and epoxides, which can cause cellular damage.[18]

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b039377?utm_src=pdf-body
https://www.benchchem.com/product/b039377?utm_src=pdf-body-img
https://www.benchchem.com/product/b039377?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26574776/
https://pubmed.ncbi.nlm.nih.gov/26574776/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Potential Metabolic Activation of Thiophene Ring

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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